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Compound of Interest

Compound Name: Cy7.5-COOH TEA

Cat. No.: B15598406

Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

fluorescent dyes is paramount to ensuring laboratory safety and experimental integrity. This

guide provides an in-depth overview of the safety protocols and handling procedures for Cy7.5-
COOH TEA (Cyanine 7.5 carboxylic acid triethylammonium salt), a near-infrared (NIR)

fluorescent probe. Due to the limited availability of a specific Material Safety Data Sheet

(MSDS) for the triethylammonium salt form, this document incorporates safety information from

closely related cyanine dye compounds and established best practices for chemical handling in

a research environment.

Chemical and Physical Properties
Cy7.5-COOH TEA is a highly fluorescent cyanine dye valued for its applications in various

research fields, including DNA sequencing, flow cytometry, and in vivo imaging.[1][2] Its key

properties are summarized below.
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Property Value Reference

Appearance Green powder [3][4]

Molecular Formula
C45H49ClN2O2 (for carboxylic

acid)
[3]

Molecular Weight
685.34 g/mol (for carboxylic

acid)
[3]

Absorption Maximum (λmax) 781-788 nm [1][3]

Emission Maximum (λem) 808 nm [1][3]

Extinction Coefficient 223,000 L⋅mol⁻¹⋅cm⁻¹ [3][4]

Solubility

Soluble in organic solvents

(DMSO, DMF,

dichloromethane); Low

solubility in water.

[3][4]

Hazard Identification and Safety Precautions
While a specific MSDS for Cy7.5-COOH TEA is not readily available, data from similar cyanine

compounds indicate potential hazards. A related compound, Cyanine7.5, is classified as

harmful if swallowed and very toxic to aquatic life with long-lasting effects.[5] Another

derivative, Cy7.5 NHS Ester, may be harmful if swallowed, in contact with skin, or if inhaled.[6]

Therefore, it is prudent to handle Cy7.5-COOH TEA with appropriate caution.

General Precautions:

For research use only. This product is not intended for diagnostic or therapeutic use.[3][4]

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Do not ingest.

Wash hands thoroughly after handling.
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Avoid release to the environment.[5]

Personal Protective Equipment (PPE): A standard workflow for determining the necessary PPE

should be followed.

Assess Task Handling Powder?

Handling Solution?

No

Required PPE:
- Nitrile Gloves

- Lab Coat
- Safety Goggles

- Fume Hood / Ventilated Enclosure

Yes

Required PPE:
- Nitrile Gloves

- Lab Coat
- Safety Goggles

Yes

Proceed with ExperimentNo

Click to download full resolution via product page

Figure 1. PPE selection workflow for handling Cy7.5-COOH TEA.

First Aid Measures
In the event of exposure, follow these first aid guidelines, based on recommendations for

similar cyanine compounds[5]:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[5]

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes and seek medical attention.[5]

Eye Contact: Remove contact lenses if present. Immediately flush eyes with large amounts

of water, separating eyelids to ensure adequate flushing. Seek prompt medical attention.[5]
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Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support

and seek medical attention.[5]

Storage and Handling
Proper storage and handling are critical to maintain the stability and integrity of Cy7.5-COOH
TEA.

Storage Conditions:

Temperature: Store at -20°C for long-term stability.[3][7][8]

Light: Keep away from direct sunlight and avoid prolonged exposure to ambient light.[3][7][8]

Moisture: Before opening, allow the vial to warm to room temperature to prevent

condensation of atmospheric moisture, which can hydrolyze the compound.[7] For NHS

esters, desiccation is recommended.[8]

Atmosphere: After use, purging the vial with a dry, inert gas like nitrogen or argon can extend

the shelf life.[7]

Handling Procedures:

When handling the powdered form, be cautious with gas flow during purging to prevent the

powder from becoming airborne.[7]

Due to its low aqueous solubility, Cy7.5-COOH TEA should first be dissolved in a suitable

organic solvent (e.g., DMSO, DMF) before being added to an aqueous buffer for biomolecule

labeling.[9]

Spill and Disposal Procedures
In the case of a spill or for waste disposal, the following general procedures should be followed.
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Spill Occurs

Evacuate immediate area if powder is airborne

Don appropriate PPE

Contain the spill with absorbent material

Carefully collect powder or absorbed liquid

Place in a sealed container for disposal

Clean the spill area with soap and water

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Figure 2. General spill response protocol for Cy7.5 dyes.
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Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[5] Given its potential toxicity to aquatic

life, avoid release into the environment.[5]

Experimental Protocols: A General Guideline for Use
While specific experimental protocols will vary, a general workflow for using Cy7.5-COOH TEA
in labeling reactions involves solubilization in an organic solvent followed by conjugation in an

aqueous environment.

Stock Solution Preparation:

Bring the vial of Cy7.5-COOH TEA to room temperature before opening.[7]

Add the appropriate volume of anhydrous DMSO or DMF to create a concentrated stock

solution. AAT Bioquest provides a table for reconstituting their Cyanine 7.5 NHS ester, which

can serve as a useful reference for estimating volumes.[6]

Vortex briefly to ensure complete dissolution.

Store the stock solution at -20°C, protected from light and moisture.

This guide provides a framework for the safe handling and use of Cy7.5-COOH TEA.

Researchers should always consult their institution's safety guidelines and exercise due

diligence when working with chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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